Cas no 130657-47-5 (rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride)

Rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride is a chiral bicyclic amine derivative with a stereochemically defined structure, offering high purity and consistency for synthetic applications. Its rigid cyclopenta[c]pyrrolidine scaffold and hydroxyl functionality make it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive compounds targeting central nervous system (CNS) disorders. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound’s well-defined stereochemistry ensures reproducibility in asymmetric synthesis, while its structural features enable further functionalization for drug discovery. Suitable for use in medicinal chemistry and process optimization, it provides a reliable building block for complex molecular architectures.
rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride structure
130657-47-5 structure
Product Name:rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
CAS No:130657-47-5
MF:C7H14ClNO
MW:163.645161151886
MDL:MFCD28892967
CID:3041874
PubChem ID:91800946
Update Time:2025-05-27

rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3aS,4S,6aR)-rel-Octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
    • rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
    • cis-Octahydrocyclopenta[c]pyrrol-4-ol HCl
    • (3aR,4R,6aS)-rel-Octahydrocyclopenta[c]pyrrol-4-ol HCl
    • (3aR,4R,6aS)-rel-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
    • (3aR,4R,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrol-4-ol;hydrochloride
    • P15472
    • Cyclopenta[c]pyrrol-4-ol, octahydro-, hydrochloride, (3aalpha,4beta,6aalpha)- (9CI)
    • AKOS037644376
    • AS-52668
    • (3AR,4R,6AS)-OCTAHYDROCYCLOPENTA[C]PYRROL-4-OL HYDROCHLORIDE
    • MFCD28892967
    • 130657-47-5
    • MDL: MFCD28892967
    • Inchi: 1S/C7H13NO.ClH/c9-7-2-1-5-3-8-4-6(5)7;/h5-9H,1-4H2;1H/t5-,6+,7-;/m1./s1
    • InChI Key: ZWFNCJOAGYAXQO-FNCXLRSCSA-N
    • SMILES: Cl.O[C@@H]1CC[C@@H]2CNC[C@@H]21

Computed Properties

  • Exact Mass: 163.0763918g/mol
  • Monoisotopic Mass: 163.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride Pricemore >>

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rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride Suppliers

Amadis Chemical Company Limited
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(CAS:130657-47-5)rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
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Quantity:500mg/1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:29
Price ($):454.0/680.0/2042.0/2230.0
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Amadis Chemical Company Limited
(CAS:130657-47-5)rel-(3aR,4R,6aS)-octahydrocyclopenta[c]pyrrol-4-ol hydrochloride
A1049603
Purity:99%/99%/99%/99%
Quantity:500mg/1g/5g/10g
Price ($):454.0/680.0/2042.0/2230.0
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